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Compound of Interest

Compound Name: (-)-cis-Permethrin

Cat. No.: B1218469 Get Quote

Essential Safety and Handling Guide for (-)-cis-
Permethrin
This guide provides crucial safety protocols, personal protective equipment (PPE)

recommendations, and disposal procedures for handling (-)-cis-Permethrin in a laboratory

setting. Adherence to these guidelines is essential for minimizing exposure risk and ensuring a

safe research environment.

Hazard Identification and Quantitative Data
(-)-cis-Permethrin is a synthetic pyrethroid insecticide. It is classified as harmful if swallowed

or inhaled and may cause an allergic skin reaction.[1][2] It is also very toxic to aquatic life with

long-lasting effects.[1][3] The cis-isomer is noted to be considerably more toxic than the trans-

isomer.[4] Exposure can lead to symptoms such as headache, dizziness, fatigue, excessive

salivation, and muscle weakness.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1218469?utm_src=pdf-interest
https://www.benchchem.com/product/b1218469?utm_src=pdf-body
https://www.benchchem.com/product/b1218469?utm_src=pdf-body
https://www.cpachem.com/msds?num=SB343&dnl=sd_-_cis-Permethrine_CAS_61949-76-6_%28SB343%29_%28EU%29.pdf
https://www.sigmaaldrich.com/HK/en/sds/sial/45614?userType=undefined
https://www.cpachem.com/msds?num=SB343&dnl=sd_-_cis-Permethrine_CAS_61949-76-6_%28SB343%29_%28EU%29.pdf
https://datasheets.scbt.com/sc-201319.pdf
https://www.ncbi.nlm.nih.gov/books/NBK499633/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Reference

Chemical Name

3-(2,2-dichloroethenyl)-2,2-

dimethyl-

cyclopropanecarboxylic acid,

(3-phenoxyphenyl)methyl ester

Appearance

Amber liquid with an aromatic

solvent odor (for mixtures);

Solid (for pure cis-Permethrin)

Acute Oral LD50 (rat)

224 mg/kg (for cis-Permethrin);

1,030 mg/kg (for cis/trans

mixture)

Acute Dermal LD50 (rabbit)
>2000 mg/kg (for cis/trans

mixture)

Inhalation LC50 (rat)

25.7 mg/L (4 hr) (for cis/trans

mixture); 1.5 mg/l (ATE for cis-

Permethrin)

Melting Point 63 °C (for cis-Permethrin)

Boiling Point 290 °C (for cis-Permethrin)

Occupational Exposure Limits

No specific occupational

exposure limits have been

established for Permethrin.

The FAO/WHO established an

acceptable daily intake of 0.05

mg/kg bw in 1987.

Personal Protective Equipment (PPE)
The use of appropriate PPE is the primary defense against exposure. All PPE should be

inspected before use to ensure it is clean and free of defects.
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PPE Category Specifications

Hand Protection

Chemical-resistant gloves are mandatory. •

Recommended Materials: Silver Shield®/4H®,

Viton, Barrier®, Neoprene, or PVC (10-20 mil

thickness for better resistance). Nitrile rubber

gloves are also commonly used. • Practice:

Wash the outside of gloves before removing

them. Dispose of single-use gloves immediately

after contamination is suspected.

Eye & Face Protection

Safety glasses with side shields, chemical

goggles, or a face shield are required to protect

against splashes or aerosols.

Body Protection

• Lab Coat/Coveralls: Wear a lab coat or

chemical-resistant coveralls buttoned to the

neck and wrist. • Apron: For mixing, decanting,

or when there is a significant splash risk, wear a

chemical-resistant apron over the lab coat or

coveralls. • Footwear: Closed-toe shoes are

required for all laboratory work. For larger-scale

work or spill response, use chemical-resistant

boots with pant legs worn outside the boots.

Respiratory Protection

• Engineering Controls: Handle (-)-cis-

Permethrin in a properly functioning laboratory

chemical fume hood to minimize inhalation

exposure. • Respirator: If engineering controls

are insufficient or during a large spill, a full-

facepiece air-purifying respirator (APR) with

organic vapor cartridges and P100 prefilters

should be used. For firefighting, a self-contained

breathing apparatus (SCBA) is necessary.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the procedural steps for safely handling (-)-cis-Permethrin in a

laboratory environment.
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I. Pre-Handling Preparations

Risk Assessment: Review the Safety Data Sheet (SDS) and understand the specific

hazards.

Designate Work Area: If possible, designate a specific area within a chemical fume hood for

handling highly toxic chemicals.

Assemble PPE: Gather all necessary PPE as specified in the table above.

Verify Safety Equipment: Ensure an eyewash station, safety shower, and appropriate spill

cleanup materials are readily accessible.

Work with a Buddy: Never work alone when handling highly toxic materials.

II. During Handling

Use Engineering Controls: All work with (-)-cis-Permethrin that may generate dust or

aerosols must be conducted in a chemical fume hood.

Avoid Contamination: Keep containers tightly closed when not in use. Avoid contact with

skin, eyes, and clothing. Do not eat, drink, or smoke in the work area.

Safe Transfer: When transferring liquids, keep containers below eye level to prevent

splashes to the face.

III. Post-Handling Procedures

Decontamination: Clean the designated work area after each procedure.

PPE Removal: Remove PPE immediately after handling the product. Wash the outside of

gloves before removing them. Remove clothing immediately if the pesticide gets inside.

Contaminated work clothing should not be allowed out of the workplace.

Personal Hygiene: Wash hands and any exposed skin thoroughly with soap and water after

handling and before eating, drinking, or leaving the lab.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1218469?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store (-)-cis-Permethrin in its original, clearly labeled container in a cool, dry, and

well-ventilated place, away from excessive heat or fire. Store locked up.

Emergency and Disposal Plans
I. Spill Response Protocol

Minor Spill:

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb liquid spills with an inert material like dry sand, earth, or

pet litter.

For solid spills, gently moisten the material or use a HEPA-filter vacuum to avoid

generating dust.

Sweep or scoop the absorbed material into a suitable, labeled container for hazardous

waste disposal.

Clean the spill area with a strong detergent and water, and collect the cleaning materials

for disposal.

Major Spill:

Evacuate the area and alert emergency responders.

Isolate the spill area. For a liquid spill, the recommended isolation distance is 50 meters

(150 feet).

Prevent the spill from entering drains, sewers, or water bodies. Contain the liquid by diking

the area if necessary.

II. Disposal Plan Pesticide wastes are considered toxic and hazardous.

Product Disposal: Unused or excess (-)-cis-Permethrin must be disposed of as hazardous

waste. Do not dispose of it in drains or sewers.
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Container Disposal: Do not reuse empty containers. Triple rinse or pressure rinse the

container, adding the rinsate to the application mixture or holding it for later disposal.

Puncture the container to prevent reuse and dispose of it at an authorized landfill or via a

recycling program like ACRC.

Regulatory Compliance: All waste disposal must be conducted in strict accordance with

local, state, and federal regulations. Contact your institution's Environmental Health and

Safety (EHS) department, State Pesticide or Environmental Control Agency, or the EPA for

specific guidance.

Mandatory Visualization
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Workflow for Safe Handling of (-)-cis-Permethrin

1. Preparation

2. Handling

3. Post-Handling

4. Waste Management
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(Spill Response / First Aid)

Click to download full resolution via product page

Caption: Workflow for the safe handling of (-)-cis-Permethrin from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218469?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

